Cas no 42487-09-2 (N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide))

• Product Name: N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide)
• CAS No: 42487-09-2
• MF: C₁₄H₁₄Cl₂N₂O₄
• MW: 345.177961826324
• CID: 55575
• PubChem ID: 98796
• Update Time: 2025-10-28

N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide)
• 1,4-BISACETOACETYLAMINO-2,5-DICHLOROBENZEN
• 1,4-bisacetoacetylamino-2,5-dichlorobenzene
• Diacetoacet-2,5-dichloro-1,4-phenylenediamine
• 1,4-Bis(Acetoacetamido)-2,5-dichlorobenzene
• 2,5-Bis(acetoacetamido)-1,4-dichlorobenzene
• 2,5-Dichloro-1,4-bis(acetylacetamido)benzene
• N-[2,5-dichloro-4-(3-oxobutanoylamino)phenyl]-3-oxobutanamide
• EINECS 255-847-0
• N-[2,5-bis(chloranyl)-4-(3-oxidanylidenebutanoylamino)phenyl]-3-oxidanylidene-butanamide
• A826962
• N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutyramide)
• Butanamide, N,N'-(2,5-dichloro-1,4-phenylene)bis(3-oxo-
• N-[2,5-dichloro-4-(1,3-dioxobutylamino)phenyl]-3-oxobutanamide
• NSC 166276
• Butanamide,N'-(2,5-dichloro-1,4-phenylene)bis[3-oxo-
• NS00020815
• N,N'-Bisacetoaceto(2,5-dichloro-p-phenylenediamine)
• N,5-dichloro-p-phenylenediamine)
• SCHEMBL2914539
• 42487-09-2
• NSC-166276
• AKOS015907910
• Butanamide, N,N'-(2,5-dichloro-1,4-phenylene)bis[3-oxo-
• 2,4-bis(acetylacetamido)benzene
• NSC166276
• DTXSID9068401
• UTAJOMREBNYBAJ-UHFFFAOYSA-N
• N,N\\'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide)

• Inchi： 1S/C14H14Cl2N2O4/c1-7(19)3-13(21)17-11-5-10(16)12(6-9(11)15)18-14(22)4-8(2)20/h5-6H,3-4H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key： UTAJOMREBNYBAJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC(CC(C)=O)=O)Cl)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 344.03300
• Monoisotopic Mass: 344.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Light gray powder
• Density: 1.439
• Boiling Point: 586.5°Cat760mmHg
• Flash Point: 586.5°Cat760mmHg
• Refractive Index: 1.61
• PSA: 92.34000
• LogP: 2.97460

Additional information on N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide)

Comprehensive Overview of N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide) (CAS No. 42487-09-2)

N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide), identified by its CAS No. 42487-09-2, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of bis-amide derivatives, characterized by its unique molecular structure featuring a dichlorophenylene core linked to two 3-oxobutanamide groups. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for high-purity organic intermediates like N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide) has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential role as a building block for heterocyclic compounds, which are pivotal in developing new antimicrobial agents and anticancer drugs. The compound's chlorinated aromatic backbone and keto-amide functionalities offer versatile reactivity, enabling its use in cross-coupling reactions and polymer chemistry.

One of the most frequently searched topics related to CAS No. 42487-09-2 is its synthetic methodology. Many users inquire about optimized protocols for its preparation, often focusing on green chemistry approaches to minimize environmental impact. Recent studies highlight the use of catalytic methods and solvent-free conditions to enhance the efficiency of its synthesis. Additionally, the compound's physicochemical properties, such as solubility, melting point, and stability, are critical for industrial applications, making them a common subject of technical discussions.

The growing interest in sustainable chemistry has also placed N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide) under the spotlight. Researchers are exploring its potential in biodegradable polymers and eco-friendly coatings, aligning with global trends toward reducing carbon footprints. Its compatibility with bio-based solvents and renewable feedstocks further enhances its appeal in green manufacturing processes.

From an analytical perspective, CAS No. 42487-09-2 is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and purity assessment, which are essential for regulatory compliance and quality control in pharmaceutical applications. The compound's chromatographic behavior and spectral data are well-documented, providing valuable references for laboratories worldwide.

In summary, N,N'-(2,5-Dichloro-1,4-phenylene)bis(3-oxobutanamide) (CAS No. 42487-09-2) is a multifaceted compound with broad utility in modern chemistry. Its relevance to drug development, material innovation, and sustainable practices ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is expected to play an even greater role in addressing contemporary challenges in health and environmental sustainability.